Cas no 1070663-78-3 (dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane)

Dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane is a sterically hindered phosphine ligand commonly employed in transition metal-catalyzed reactions. Its bulky, electron-rich structure enhances catalytic efficiency in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, by stabilizing reactive intermediates and preventing unwanted side reactions. The methoxy and isopropyl substituents on the biphenyl backbone contribute to improved solubility in organic solvents, facilitating handling and reaction setup. This ligand is particularly valued for its ability to promote high yields and selectivity in challenging transformations, making it a useful tool in synthetic organic and organometallic chemistry.

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane structure

1070663-78-3 structure

Product Name:dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane

CAS No:1070663-78-3

MF:C₃₅H₅₃O₂P

MW:536.767891645432

MDL:MFCD11973797

CID:1011023

PubChem ID:25112535

Update Time:2025-06-08

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane Chemical and Physical Properties

Names and Identifiers

- Dicyclohexyl(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine
- 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl
- 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl,BrettPhos
- BrettPhos
- dicyclohexyl-[3,6-dimethoxy-2-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
- 2-(3-METHOXYPROPOXY)-N-METHYL-1-PROPANAMINE
- 2-(dicyclohexylphosphino)-3,6-dimethoxy-2',4',6'-triisopropyl-1,1'-biphenyl
- 2-DICYCLOHEXYLPHOSPHINO-2',4',6'-TRIISOPROPYL-3,6-DIMETHOXYBIPHENYL
- cyclohexyl BrettPhos
- DICYCLOHEXYL(2',4',6'-TRIISOPROPYL-3,6-DIMETHOXYBIPHENYL-2-YL)PHO
- Dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]phosphine
- BrettPhos / 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl
- 2-(Dicyclohexylphosphino)-3,6-Dimethoxy-2-4-6-Tri-i-Propyl-1,1-Biphenyl
- 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2'-4' -6'-tri-i-propyl-1,1'-biphenyl BrettPhos
- dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane
- MDL： MFCD11973797
- Inchi： 1S/C35H53O2P/c1-23(2)26-21-29(24(3)4)33(30(22-26)25(5)6)34-31(36-7)19-20-32(37-8)35(34)38(27-15-11-9-12-16-27)28-17-13-10-14-18-28/h19-25,27-28H,9-18H2,1-8H3
- InChI Key： WDVGNXKCFBOKDF-UHFFFAOYSA-N
- SMILES： P(C1=C(C=CC(=C1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)OC)(C1CCCCC1)C1CCCCC1

Computed Properties

Exact Mass: 536.37800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 38
Rotatable Bond Count: 9

Experimental Properties

Melting Point: 193.0 to 197.0 deg-C
Boiling Point: 607.6℃ at 760 mmHg
PSA: 32.05000
LogP: 10.51360

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：nwg

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600640-1g	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	98%	1g	¥90.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600640-250mg	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	98%	250mg	¥120.0	2023-06-13
Alichem	A019108738-25g	Dicyclohexyl(2',4',6'-triisopropyl-3,6-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine	1070663-78-3	97%	25g	$588.00	2023-09-04
Chemenu	CM104619-5g	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	97%	5g	$270	2021-08-06
Chemenu	CM104619-10g	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	97%	10g	$480	2021-08-06
Chemenu	CM104619-25g	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	97%	25g	$840	2021-08-06
Chemenu	CM104619-10g	dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane	1070663-78-3	98%	10g	$***	2023-04-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY023393-0.25g	2-(Dicyclohexylphosphino)-2’,4’,6’-triisopropyl-3,6-dimethoxybiphenyl	1070663-78-3	≥95%	0.25g	¥26.25	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY023393-1g	2-(Dicyclohexylphosphino)-2’,4’,6’-triisopropyl-3,6-dimethoxybiphenyl	1070663-78-3	≥95%	1g	¥61.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY023393-5g	2-(Dicyclohexylphosphino)-2’,4’,6’-triisopropyl-3,6-dimethoxybiphenyl	1070663-78-3	≥95%	5g	¥262.00	2024-07-09

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane Production Method

dicyclohexyl[3,6-dimethoxy-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1070663-78-3)2-(Dicyclohexylphosphino)-3,6-dimethoxy-2'-4'-6'-tri-i-propyl-1,1'-biphenyl, min. 98% BrettPhos

Order Number:sfd13742

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1070663-78-3)二环己基[3,6-二甲氧基-2',4',6'-三异丙基[1,1'-联苯]-2-基]膦

Order Number:LE25887197

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:51

Price ($):discuss personally

Email:18501500038@163.com

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